Cas no 13627-02-6 (5-Methyloxazol-2(3H)-one)

• Product Name: 5-Methyloxazol-2(3H)-one
• CAS No: 13627-02-6
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• CID: 1030225
• PubChem ID: 12551755
• Update Time: 2025-04-20

5-Methyloxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methyloxazol-2(3H)-one
• 5-methyl-3H-1,3-oxazol-2-one
• 5-METHYLOXAZOL-2-OL
• DTXSID40929307
• AB53086
• 2(3H)-Oxazolone, 5-methyl-
• 5-methyl-2,3-dihydro-1,3-oxazol-2-one
• A911831
• NS00067488
• 5-methyl-4-oxazolin-2-one
• 4-Oxazolin-2-one, 5-methyl-
• 5-Methyl-1,3-oxazol-2-ol
• AKOS006348469
• 13627-02-6
• 5-Methyl-2(3H)-oxazolone

• Inchi： 1S/C4H5NO2/c1-3-2-5-4(6)7-3/h2H,1H3,(H,5,6)
• InChI Key： QXOLMGWWCMLVEF-UHFFFAOYSA-N
• SMILES： O1C(NC=C1C)=O

Computed Properties

• Exact Mass: 99.032028
• Monoisotopic Mass: 99.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 0.1

5-Methyloxazol-2(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C